Cas no 285979-80-8 (Estrone sulfate-d)

• Product Name: Estrone sulfate-d
• CAS No: 285979-80-8
• MF: C₁₈H₂₂O₅S
• MW: 354.453931331635
• MDL: MFCD01317421
• CID: 915131
• PubChem ID: 24874453
• Update Time: 2025-10-31

Estrone sulfate-d Chemical and Physical Properties

Names and Identifiers

• estrone-2,4,16,16-d4 3-sulfate
• sodium,[(8R,9S,13S,14S)-2,4,16,16-tetradeuterio-13-methyl-17-oxo-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-yl] sulfate
• Estrone-2,4,16,16-d4 3-sulfate sodium salt
• Estrone sulfate-d
• Estrone-d4 3-Sulfate Sodium Salt
• [(8R,9S,13S,14S)-2,4,16,16-tetradeuterio-13-methyl-17-oxo-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-yl] hydrogen sulfate
• D98732
• 285979-80-8

• MDL： MFCD01317421
• Inchi： 1S/C18H22O5S/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19/h3,5,10,14-16H,2,4,6-9H2,1H3,(H,20,21,22)/t14-,15-,16+,18+/m1/s1/i3D,7D2,10D
• InChI Key： JKKFKPJIXZFSSB-QSPUTOQOSA-N
• SMILES： S(=O)(=O)(O)OC1C([2H])=CC2=C(C=1[2H])CC[C@@H]1[C@@H]2CC[C@]2(C)C(C([2H])([2H])C[C@H]21)=O

Computed Properties

• Exact Mass: 354.14400
• Monoisotopic Mass: 354.14390196g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 630
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 300 °C (lit.)
• PSA: 89.05000
• LogP: 4.37420
• Solubility: Not determined

Estrone sulfate-d Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H319-H335-H350-H360
• Warning Statement： P201-P261-P305+P351+P338-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-60-61-36/37/38
• Safety Instruction： 53-26-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids

Additional information on Estrone sulfate-d

Estrone Sulfate-d: A Comprehensive Overview of Its Applications and Recent Research Findings

Estrone sulfate-d, a derivative of the naturally occurring hormone Estrone, is a compound of significant interest in the field of pharmaceutical and biochemical research. With a CAS number of 285979-80-8, this molecule has garnered attention for its potential applications in various medical and scientific domains. The introduction of deuterium isotopes in its structure (Estrone sulfate-d) enhances its stability and utility in analytical and therapeutic studies.

The chemical structure of Estrone sulfate-d consists of a steroid backbone with a hydroxyl group at the 3-position and a sulfate ester at the 17β-position. This configuration makes it a valuable tool for researchers studying estrogenic pathways and their interactions with biological systems. The deuterium-labeled version, in particular, allows for more precise tracking and analysis in metabolic studies, making it indispensable in modern pharmacokinetic research.

In recent years, the study of Estrone sulfate-d has been increasingly linked to advancements in targeted therapy and personalized medicine. Research has demonstrated its role in understanding the mechanisms of estrogen receptor (ER) modulation, which is crucial for developing treatments for hormone-sensitive cancers such as breast and uterine cancers. The use of Estrone sulfate-d in clinical trials has provided insights into the metabolic pathways of estrogens, helping to identify new therapeutic targets.

One of the most compelling aspects of Estrone sulfate-d is its application in drug metabolism studies. The incorporation of deuterium atoms allows researchers to differentiate between endogenous estrogens and those administered as part of a therapeutic regimen. This distinction is particularly important in understanding how estrogens are processed by the body, which can lead to more effective dosing strategies and reduced side effects.

Moreover, the use of Estrone sulfate-d in diagnostic imaging has opened new avenues for non-invasive monitoring of estrogenic activity. By labeling this compound with deuterium, scientists have been able to develop more sensitive assays for estrogen receptors, enabling earlier detection and more accurate staging of hormone-dependent diseases. This has significant implications for patient management and treatment planning.

Recent research has also explored the potential of Estrone sulfate-d in reproductive health studies. Its ability to mimic natural estrogenic activity while providing a stable labeled counterpart makes it an ideal candidate for investigating the roles of estrogens in fertility, pregnancy, and menopause. Studies using Estrone sulfate-d have shed light on the complex interplay between estrogen levels and reproductive outcomes, contributing to the development of novel fertility treatments and menopausal therapies.

The synthesis and purification of Estrone sulfate-d represent another area where advancements have been made. Modern chemical techniques have enabled researchers to produce high-purity versions of this compound, ensuring reliable results in their studies. The ability to obtain Estrone sulfate-d with minimal impurities is critical for applications where accuracy is paramount, such as in clinical trials and diagnostic assays.

In conclusion, Estrone sulfate-d (CAS no. 285979-80-8) is a multifaceted compound with significant implications across multiple fields of study. Its applications in cancer research, drug metabolism, diagnostic imaging, reproductive health, and chemical synthesis underscore its importance as a tool for advancing scientific understanding and therapeutic development. As research continues to uncover new uses for this molecule, its role in shaping future medical treatments will undoubtedly expand.